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Compound of Interest

Compound Name: 1,4-Divinylbenzene

Cat. No.: B089562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 105-06-6[1][2][3]

This technical guide provides an in-depth overview of 1,4-Divinylbenzene (DVB), a crucial

crosslinking agent in polymer chemistry. This document outlines its chemical and physical

properties, safety and handling protocols, and detailed experimental procedures for its

synthesis and polymerization.

Physicochemical Properties
1,4-Divinylbenzene is a key organic compound utilized extensively in the synthesis of

polymers and resins.[4] Its bifunctional nature, owing to the two vinyl groups, allows it to act as

a potent crosslinking agent, enhancing the thermal and mechanical properties of polymeric

materials.[1]
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Property Value Reference

Molecular Formula C₁₀H₁₀ [3]

Molecular Weight 130.19 g/mol [1][2][4][5]

Appearance
White to light yellow powder or

liquid
[1][4][6][7]

Boiling Point 195 °C [3][6]

Density 0.912 g/mL [3]

Refractive Index 1.561 [3]

Solubility

Insoluble in water; Soluble in

organic solvents like benzene

and toluene. Miscible with

ethanol and ether.

[5][6]

Safety Data Sheet Summary
A thorough understanding of the safety profile of 1,4-Divinylbenzene is critical for its handling

in a research and development setting.

Hazard Identification
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Hazard Statement Classification

H227 Combustible liquid[8]

H315 Causes skin irritation[8][9][10]

H317 May cause an allergic skin reaction[8][9][11]

H319 Causes serious eye irritation[8][9][10]

H335 May cause respiratory irritation[8][9][11]

H341 Suspected of causing genetic defects[11]

H351 Suspected of causing cancer[11]

H361
Suspected of damaging fertility or the unborn

child[8][9][11]

H372
Causes damage to organs through prolonged or

repeated exposure[11]

H411
Toxic to aquatic life with long lasting effects[9]

[10][11]
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Precautionary Statement Description

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.[8]

P261
Avoid breathing

dust/fumes/gas/mist/vapors/spray.[8]

P273 Avoid release to the environment.[9][10][11]

P280
Wear protective gloves/ protective clothing/ eye

protection/ face protection.[8][9][10][11]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[8][9][10][11]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[8][9]

[10]

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.[8][11]

P405 Store locked up.[8][11]

Storage Conditions: Store in a cool, dry, well-ventilated place away from direct sunlight and

heat.[5][9] The presence of an inhibitor is necessary to prevent polymerization.[6] Commercial

products are often stabilized with 4-tert-butylcatechol (TBC).[10] The shelf life can be extended

by periodic aeration to maintain dissolved oxygen levels.[9]

Experimental Protocols
Synthesis of 1,4-Divinylbenzene
The synthesis of 1,4-Divinylbenzene can be achieved through various chemical routes, with

metal-catalyzed cross-coupling reactions being a prominent modern method.[5]

Methodology: Palladium-Catalyzed Cross-Coupling Reaction
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Reaction Setup: A dried flask is charged with 1,4-diiodobenzene, a palladium catalyst (e.g.,

Pd(PPh₃)₄), a copper(I) co-catalyst (e.g., CuI), and a suitable solvent such as triethylamine.

Reagent Addition: Vinyltributyltin is added dropwise to the reaction mixture under an inert

atmosphere (e.g., argon or nitrogen).

Reaction Conditions: The mixture is heated to a specific temperature (e.g., 80°C) and stirred

for a defined period (e.g., 24 hours) until the reaction is complete, as monitored by

techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature and filtered to

remove the catalyst. The filtrate is then washed with an aqueous solution of potassium

fluoride to remove tin byproducts, followed by extraction with an organic solvent (e.g., diethyl

ether).

Purification: The combined organic layers are dried over an anhydrous salt (e.g., MgSO₄),

filtered, and the solvent is removed under reduced pressure. The crude product is then

purified by column chromatography or distillation to yield pure 1,4-Divinylbenzene.[5]

Reaction Setup Reaction Work-up Purification

Combine 1,4-diiodobenzene,
Pd catalyst, CuI, and solvent

in a dried flask.

Add vinyltributyltin
dropwise under inert

atmosphere.

Heat to 80°C and stir
for 24 hours.

Cool to room temperature
and filter.

Wash with KF solution
and extract with ether.

Dry organic layers and
remove solvent.

Purify by column
chromatography or distillation. Pure 1,4-Divinylbenzene

Click to download full resolution via product page

Caption: Palladium-Catalyzed Synthesis of 1,4-Divinylbenzene.

Anionic Dispersion Polymerization of 1,4-
Divinylbenzene
This protocol describes the synthesis of crosslinked polymer microgels using 1,4-DVB.

Methodology:
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Initiator Preparation: Living poly(tert-butylstyrene) (PtBS) chains are prepared by the anionic

polymerization of tert-butylstyrene using n-butyllithium (n-BuLi) as the initiator in a non-polar

solvent like n-heptane.

Polymerization of DVB: A solution of 1,4-Divinylbenzene in n-heptane is added to the living

PtBS solution. The polymerization is typically carried out at a controlled temperature, for

instance, 50°C.

Microgel Formation: The living PtBS chains initiate the polymerization of DVB. As the

poly(DVB) chains grow, they become insoluble in the n-heptane, leading to the formation of

microgel particles. The PtBS chains act as steric stabilizers, preventing macroscopic

precipitation.

Termination: The polymerization is terminated by the addition of a protic solvent, such as

methanol.

Isolation: The resulting polymer microgels are isolated by precipitation in a non-solvent like

methanol and then collected by filtration or centrifugation. The isolated product is then dried,

for example, by freeze-drying from benzene.[12]
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precipitation and drying.
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Caption: Anionic Dispersion Polymerization of 1,4-Divinylbenzene.

Reactivity and Applications
1,4-Divinylbenzene is a highly reactive monomer due to its two vinyl groups, which readily

participate in polymerization reactions.[5] It is a versatile crosslinking agent used to improve the

properties of polymers.[1]

Key Applications:
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Ion Exchange Resins: DVB is a critical component in the manufacture of ion exchange

resins, providing the necessary crosslinked structure and stability.[5]

Polymer Synthesis: It is used as a comonomer with styrene to enhance the thermal and

mechanical properties of the resulting composites.[1]

Adhesives and Coatings: The crosslinking ability of DVB imparts strength and durability to

adhesives and coatings.

Biomedical Applications: Porous polymer microspheres synthesized from DVB have

applications in drug delivery and as stationary phases in chromatography.

Key Applications

1,4-Divinylbenzene

Ion Exchange Resins

Polymer Synthesis
(e.g., with Styrene)

Adhesives and Coatings

Biomedical Applications

Click to download full resolution via product page

Caption: Applications of 1,4-Divinylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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